Cas no 1805195-55-4 (2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide
• CAS No: 1805195-55-4
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4894754
• Update Time: 2025-10-30

2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-5(8)4-2(9)1-3(12(13)14)6(11-4)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： FZZJBFGNKFDEBZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=NC=1C(F)F)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide (CAS No. 1805195-55-4)

2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, iodo substituent, and nitro functionality, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s CAS number 1805195-55-4 ensures precise identification in chemical databases, facilitating global collaboration. Its sulfonamide moiety is particularly noteworthy, as this group is prevalent in antibacterial and enzyme inhibitor applications. Recent studies highlight its utility in kinase inhibition, a hot topic in oncology research, where small-molecule inhibitors are sought after for personalized cancer treatments. This connection to drug discovery underscores its relevance in modern biomedical research.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide offers versatility. The iodo substituent enables cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal for constructing complex architectures. Meanwhile, the nitro group can be reduced to an amine, further expanding its derivatization potential. These attributes make it a favorite among chemists exploring structure-activity relationships (SAR) in drug design.

Environmental and regulatory considerations are also critical. The compound’s fluorine content aligns with the growing demand for fluorinated compounds in agrochemicals, which often exhibit enhanced stability and bioavailability. However, researchers must adhere to green chemistry principles when handling such molecules, ensuring minimal ecological impact—a priority echoed in sustainable development goals (SDGs).

In analytical chemistry, CAS 1805195-55-4 poses interesting challenges. Advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing its purity and stability. These methods are frequently discussed in forums and publications, reflecting broader interest in analytical validation for novel compounds. Proper storage conditions—such as protection from light and moisture—are equally vital to maintain its integrity.

The compound’s potential extends to material science, where its electron-withdrawing groups could contribute to organic semiconductors or photovoltaic materials. This interdisciplinary appeal resonates with trends in renewable energy and smart materials, making it a subject of interest beyond traditional chemistry circles.

In summary, 2-(Difluoromethyl)-3-iodo-5-nitropyridine-6-sulfonamide (CAS 1805195-55-4) is a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced materials. Its structural features and applications align with cutting-edge scientific inquiries, ensuring its continued relevance in research and industry.